Cas no 106660-80-4 (Hexanoic acid, 2-[[5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-2-propyl-)

Hexanoic acid, 2-[[5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-2-propyl- structure
106660-80-4 structure
Product Name:Hexanoic acid, 2-[[5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-2-propyl-
CAS No:106660-80-4
MF:C19H36O3
MW:312.48734664917
CID:1177911
Update Time:2024-08-05

Hexanoic acid, 2-[[5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-2-propyl- Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 2-[[5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-2-propyl-
    • Inchi: 1S/C19H36O3/c1-6-8-12-19(11-7-2,18(20)21)22-17-13-15(5)9-10-16(17)14(3)4/h14-17H,6-13H2,1-5H3,(H,20,21)
    • InChI Key: IAEIMLRDOJGKFD-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(OC1CC(C)CCC1C(C)C)(CCC)CCCC

Computed Properties

  • Exact Mass: 312.26658

Experimental Properties

  • Density: 0.95±0.1 g/cm3(Predicted)
  • Boiling Point: 426.1±18.0 °C(Predicted)
  • PSA: 46.53
  • pka: 3.67±0.40(Predicted)
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